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Compound of Interest

Compound Name: 5-Amino-2-bromophenol

Cat. No.: B183262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 5-Amino-2-bromophenol (CAS

Number: 55120-56-4), a key chemical intermediate with significant potential in research and

drug development. This document details its chemical and physical properties, safety and

handling information, and provides insights into its synthesis. Furthermore, it explores the

broader context of bromophenol's biological activities, offering a foundation for its potential

applications in medicinal chemistry and signaling pathway research.

Chemical and Physical Properties
5-Amino-2-bromophenol is a substituted aromatic compound containing amino, bromo, and

hydroxyl functional groups. These features make it a versatile building block in organic

synthesis. A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of 5-Amino-2-bromophenol
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Property Value Source

CAS Number 55120-56-4 [1][2]

Molecular Formula C₆H₆BrNO [2][3]

Molecular Weight 188.02 g/mol [3]

Appearance
Off-white to light brown

crystalline powder
[3]

Melting Point 102-106 °C [2]

Boiling Point 315.6±27.0 °C (Predicted) [2]

Density 1.832±0.06 g/cm³ (Predicted) [2]

pKa 8.79±0.10 (Predicted) [3]

Solubility Sparingly soluble in water [3]

Safety and Handling
Proper handling of 5-Amino-2-bromophenol is crucial to ensure laboratory safety. The

compound is classified as harmful if swallowed and may cause skin and eye irritation. Table 2

summarizes the key safety information.

Table 2: Safety Information for 5-Amino-2-bromophenol
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Hazard Statement Precautionary Statement

H302: Harmful if swallowed P264: Wash skin thoroughly after handling.

H315: Causes skin irritation
P270: Do not eat, drink or smoke when using

this product.

H319: Causes serious eye irritation
P280: Wear protective gloves/ eye protection/

face protection.

H335: May cause respiratory irritation
P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/ physician if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Experimental Protocols: Synthesis
While a specific, detailed synthesis protocol for 5-Amino-2-bromophenol is not readily

available in the searched literature, a reliable method can be inferred from the synthesis of its

isomer, 2-Amino-5-bromophenol. The key step involves the reduction of a nitro group to an

amino group.

A plausible synthetic route to 5-Amino-2-bromophenol would start from 2-bromo-5-

nitrophenol. The nitro group can be reduced to an amine using standard reducing agents such

as tin(II) chloride in hydrochloric acid, or through catalytic hydrogenation.

Below is a generalized experimental workflow for such a transformation.
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Caption: Generalized workflow for the synthesis of 5-Amino-2-bromophenol.

Applications in Drug Development and Biological
Activity
While specific studies on the biological activity of 5-Amino-2-bromophenol are limited, the

broader class of bromophenols, particularly those isolated from marine algae, has

demonstrated a wide range of significant biological activities. These compounds are of great

interest to medicinal chemists and drug development professionals.

Potential Therapeutic Areas for Bromophenol Derivatives:

Anticancer: Certain bromophenols have shown cytotoxic effects against various cancer cell

lines.

Antidiabetic: Some derivatives have exhibited inhibitory activity against protein tyrosine

phosphatase 1B (PTP1B), a key enzyme in the insulin signaling pathway.

Antioxidant: The phenolic hydroxyl group in these compounds can act as a radical

scavenger, conferring antioxidant properties.
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Antimicrobial: Bromophenols have also been reported to possess antibacterial and antifungal

activities.

The presence of reactive amino, bromo, and hydroxyl groups on the 5-Amino-2-bromophenol
scaffold makes it an attractive starting material for the synthesis of novel drug candidates.

These functional groups can be readily modified to generate a library of derivatives for

biological screening.

The general mechanism of action for many phenolic compounds involves the modulation of

cellular signaling pathways through various mechanisms, including enzyme inhibition and

antioxidant activity.
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Caption: Potential signaling pathways modulated by bromophenol derivatives.
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Conclusion
5-Amino-2-bromophenol is a valuable chemical intermediate with considerable potential for

applications in medicinal chemistry and materials science. Its versatile structure allows for the

synthesis of a diverse range of derivatives. While direct biological data for this specific isomer

is currently limited, the established bioactivities of the broader bromophenol class provide a

strong rationale for its exploration in drug discovery programs. Further research into the

synthesis of novel derivatives and their subsequent biological evaluation is warranted to fully

unlock the therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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